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Compound of Interest

Compound Name:
2-(4-

Methylphenoxy)acetohydrazide

Cat. No.: B1331712 Get Quote

CAS Number: 36304-39-9

This technical guide provides an in-depth overview of 2-(4-Methylphenoxy)acetohydrazide, a

hydrazide derivative of potential interest to researchers and professionals in drug development

and chemical synthesis. This document outlines its physicochemical properties,

crystallographic data, a detailed experimental protocol for its synthesis, and a visual

representation of the synthetic workflow.

Physicochemical and Crystallographic Data
The fundamental properties of 2-(4-Methylphenoxy)acetohydrazide are summarized in the

tables below, offering a clear comparison of its key quantitative data.

Table 1: General Physicochemical Properties
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Property Value

CAS Number 36304-39-9

Molecular Formula C₉H₁₂N₂O₂[1]

Molecular Weight 180.21 g/mol [1]

Appearance Colourless needle-shaped crystals[1]

Melting Point 411-413 K[1]

Table 2: Crystallographic Data[1]

Parameter Value

Crystal System Monoclinic

a 6.3833 (2) Å

b 4.0755 (1) Å

c 35.9741 (12) Å

β 90.018 (2)°

Volume 935.87 (5) Å³

Z 4

Radiation Mo Kα

Absorption Coefficient (μ) 0.09 mm⁻¹

Temperature (T) 296 K

Synthesis Protocol
Hydrazides, including 2-(4-Methylphenoxy)acetohydrazide, are commonly prepared through

the hydrazinolysis of their corresponding esters using hydrazine hydrate.[1]

Experimental Methodology
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The synthesis of 2-(4-Methylphenoxy)acetohydrazide is achieved through the following

procedure:[1]

Reaction Setup: A mixture of ethyl(4-methylphenoxy)acetate (1.94 g, 0.01 mol) and

hydrazine hydrate (99%, 0.02 mol) is prepared in 15 ml of ethanol.

Heating: The reaction mixture is heated on a water-bath for a duration of 6 hours.

Solvent Removal: Following the heating period, excess ethanol is removed from the mixture

via distillation.

Crystallization: As the solution cools, colorless, needle-shaped crystals of 2-(4-
Methylphenoxy)acetohydrazide will begin to form.

Isolation and Purification: The crystals are collected by filtration and can be further purified

by recrystallization from ethanol.

This method yielded a product of 1.2 g (67.0% yield).[1]

Synthetic Workflow
The logical relationship of the synthesis process is illustrated in the following diagram.

Ethyl(4-methylphenoxy)acetate
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Hydrazine Hydrate
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Distillation Cooling & Crystallization Filtration & Recrystallization 2-(4-Methylphenoxy)acetohydrazide
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Caption: Synthesis workflow for 2-(4-Methylphenoxy)acetohydrazide.

Biological Significance
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While a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and

anticonvulsant properties, has been reported for hydrazide derivatives in general, specific

signaling pathways and detailed pharmacological activities for 2-(4-
Methylphenoxy)acetohydrazide are not extensively detailed in the reviewed literature.[1]

Further research is required to elucidate the specific biological functions and potential

therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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